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Compound of Interest

Compound Name: Diethyl acetamidomalonate

Cat. No.: B045372

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides comprehensive safety and handling information for Diethyl
Acetamidomalonate (CAS No. 1068-90-2), a key intermediate in organic synthesis,
particularly for a-amino acids and pharmaceuticals.[1] This document outlines the material's
hazards, exposure controls, and emergency procedures, presenting quantitative data in
structured tables and logical workflows in graphical format to ensure safe laboratory practices.

Hazard Identification and Classification

Diethyl acetamidomalonate is classified as hazardous under the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200).[2] The primary hazards are related to irritation
and acute oral toxicity.[2][3]

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[2]

Acute Toxicity, Oral Category 4 ]

) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2

[2](3]

Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 / 2A o
Irritation irritation[1][2][3]
Specific Target Organ Toxicity H335: May cause respiratory

) Category 3 o
(Single Exposure) irritation[1][2][3]

Logical Relationship of Hazards and Precautions
e N [ N

Chemical Identity )

H335: May cause respiratory irritation

GHS Hazard Classification Required Precautions (Examples)

P261: Avoid breathing dust

N
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Caption: Hazard-Precaution Link for Diethyl Acetamidomalonate.
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Physical and Chemical Properties

Understanding the physical and chemical properties is crucial for safe handling and storage.

Summary of Physical and Chemical Data

Property Value

Molecular Formula C9 H15 N O5[3][5]

Molecular Weight 217.22 g/mol [3][4][5]

Appearance White to light yellow crystalline powder/solid[3]
[5][6]

Odor Odorless|[3][5]

Melting Point/Range 94 -97 °C/201.2 - 206.6 °F[3]

Boiling Point/Range 185 °C / 365 °F[3]

Water Solubility Insoluble in water[2]

Stability Stable under normal conditions[3][7]

Toxicology and Health Effects

The primary health risks are associated with irritation and ingestion. The toxicological
properties have not been fully investigated.[2][7]

Summary of Toxicological Data
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Exposure Route Effect Notes

Harmful if swallowed. May o o
No acute toxicity information is

Oral cause irritation of the digestive ) )
available for this product.[2][3]
tract.[2][7]
) May cause respiratory tract Target organ is the respiratory
Inhalation T
irritation.[2][7] system.[2][3]
Wash off immediately with
Skin Contact Causes skin irritation.[2][7] plenty of water for at least 15
minutes.[2][5]
Causes serious eye irritation. Rinse immediately with plenty
Eye Contact May cause chemical of water for at least 15
conjunctivitis.[2][7] minutes.[2][5]
Not listed as a carcinogen by
Chronic Effects No information found.[7] ACGIH, IARC, NTP, or CA

Prop 65.[7]

Experimental Data:
o Draize test, rabbit, eye: 500 mg/24H Mild.[7]

Safe Handling and Storage Protocols

Adherence to proper laboratory procedure is mandatory to minimize risk. This workflow outlines
the required steps for handling Diethyl Acetamidomalonate.

Standard Laboratory Handling Workflow

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00568.pdf
https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=11417956&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00568.pdf
https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=11417956&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00568.pdf
https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14048~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:02:49~~Diethyl%20acetamidomalonate~~
https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00568.pdf
https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14048~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:02:49~~Diethyl%20acetamidomalonate~~
https://pim-resources.coleparmer.com/sds/00568.pdf
https://pim-resources.coleparmer.com/sds/00568.pdf
https://pim-resources.coleparmer.com/sds/00568.pdf
https://www.benchchem.com/product/b045372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

[1. Review Safety Data Sheet (SDS))

2. Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

3. Handle in Ventilated Area
(Fume Hood or Ventilated Enclosure)

4. Weigh/Transfer Material
(Minimize dust generation)

5. Use in a closed or controlled system

6. Decontaminate Surfaces & Equipment

7. Dispose of Waste
(Follow institutional & local regulations)

8. Doff PPE
G. Wash Hands Thoroughla

Click to download full resolution via product page

Caption: Safe Handling Workflow for Diethyl Acetamidomalonate.
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Methodology for Safe Handling and Storage:

» Engineering Controls: Use only outdoors or in a well-ventilated area, such as a chemical
fume hood, especially when handling the powder to avoid dust formation.[2][7] Ensure
eyewash stations and safety showers are close to the workstation.[2]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2][7]

o Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and a lab coat to
prevent skin exposure.[2][3][7]

o Respiratory Protection: Under normal use conditions with adequate ventilation, no
protective equipment is needed. For large-scale use or in emergencies, use a
NIOSH/MSHA or European Standard EN 136 approved respirator.[3][7]

o Hygiene Measures: Wash hands and any exposed skin thoroughly after handling.[2] Do not
eat, drink, or smoke when using this product.[2]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials such as acids, bases, strong oxidizing agents, and
reducing agents.[3][7][8]

Accidental Release and First Aid Measures

Immediate and appropriate response is critical in case of exposure or spills.

First Aid Procedures
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Exposure Type Protocol

Do NOT induce vomiting.[5] If conscious and

alert, rinse mouth and drink 2-4 cupfuls of water.

Ingestion - .
Call a physician or poison control center
immediately.[5][7]
Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[5][7]

Wash off immediately with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ] ] o
clothing. Get medical attention if irritation

develops or persists.[2][5]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[2][5]

Methodology for Spill Cleanup:

» Personal Precautions: Wear the required personal protective equipment (PPE) as outlined in
Section 5.0. Ensure adequate ventilation and keep personnel away from the spill area.[2]

o Containment: Avoid the formation of dust.[2]

o Cleanup: Sweep up the spilled material and shovel it into suitable, labeled containers for
disposal.[2] Do not let the chemical enter the environment.[2]

Stability and Reactivity

Summary of Reactivity Data
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Parameter Description

Stable under normal storage and handling

Chemical Stability conditions.[3][7]

Incompatible products, dust generation, excess
heat.[7]

Conditions to Avoid

Acids, bases, strong oxidizing agents, reducing

Incompatible Materials
agents.[2][3]

Under fire conditions, may produce nitrogen
Hazardous Decomposition Products oxides (NOx), carbon monoxide (CO), and
carbon dioxide (C02).[2][3]

Hazardous Polymerization Has not been reported.[7]

Disposal Considerations

Chemical waste must be disposed of in accordance with federal, state, and local environmental
control regulations. Chemical waste generators must determine whether a discarded chemical
is classified as a hazardous waste.[2] Do not empty into drains or allow it to enter waterways.[2]
[5] Contaminated packaging should be disposed of as hazardous waste.[3]

Disclaimer: This guide is intended for informational purposes for trained professionals. It is
compiled from publicly available Safety Data Sheets (SDS) and is not a substitute for a formal
risk assessment. Always refer to the original SDS provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Diethyl Acetamidomalonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045372#diethyl-acetamidomalonate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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